Cas no 2807454-05-1 (1-(2-Bromo-3-ethoxy-6-fluorophenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(2-Bromo-3-ethoxy-6-fluorophenyl)-2,2,2-trifluoroethanone
• CAS No: 2807454-05-1
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 6795755
• PubChem ID: 164894446
• Update Time: 2024-09-13

1-(2-Bromo-3-ethoxy-6-fluorophenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2807454-05-1
• MFCD34761364
• 1-(2-Bromo-3-ethoxy-6-fluorophenyl)-2,2,2-trifluoroethanone

• Inchi： 1S/C10H7BrF4O2/c1-2-17-6-4-3-5(12)7(8(6)11)9(16)10(13,14)15/h3-4H,2H2,1H3
• InChI Key： PHWWZEDJZWATOS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C(F)(F)F)=O)F)OCC

Computed Properties

• Exact Mass: 313.95655g/mol
• Monoisotopic Mass: 313.95655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų